Cas no 1514378-92-7 (2-Fluoro-2-(2-methoxy-5-methylphenyl)acetic acid)

• Product Name: 2-Fluoro-2-(2-methoxy-5-methylphenyl)acetic acid
• CAS No: 1514378-92-7
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5701101
• PubChem ID: 79366694
• Update Time: 2023-10-14

2-Fluoro-2-(2-methoxy-5-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(2-methoxy-5-methylphenyl)acetic acid
• 1514378-92-7
• AKOS017920107
• 2-fluoro-2-(2-methoxy-5-methylphenyl)aceticacid
• EN300-1138520
• Benzeneacetic acid, α-fluoro-2-methoxy-5-methyl-
• 2-Fluoro-2-(2-methoxy-5-methylphenyl)acetic acid

• Inchi： 1S/C10H11FO3/c1-6-3-4-8(14-2)7(5-6)9(11)10(12)13/h3-5,9H,1-2H3,(H,12,13)
• InChI Key： QEOKPQIBMPGEDI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 333.5±42.0 °C(Predicted)
• pka: 1.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles